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Compound Focus: Belinostat

CAS No.: 866323-14-0

Cat. No.: S548544

Get Quote

Parameter Specification

Recommended Dosage 1000 mg/m² [1]

Infusion Volume 250 mL of 0.9% Sodium Chloride [1]

Standard Infusion Time 30 minutes [1]

Extended Infusion Time 45 minutes (if infusion site pain occurs) [1]

In-line Filter 0.22 micron [1]

Reconstitution Solvent 9 mL of Sterile Water for Injection per 500 mg vial [1]

Reconstituted Concentration 50 mg/mL [1]

Storage (Reconstituted Vial) Up to 12 hours at room temperature (15°C to 25°C / 59°F to 77°F) [1]

Storage (Infusion Bag) Up to 36 hours at room temperature (including infusion time) [1]

Detailed Experimental Protocol

1. Reconstitution
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Aseptically add 9 mL of Sterile Water for Injection into each 500 mg Belinostat vial [1].

Swirl the vial gently until no visible particles remain. Do not shake aggressively. This yields a clear
solution with a concentration of 50 mg/mL [1].

If not used immediately, the reconstituted solution in the vial can be stored for up to 12 hours at room
temperature (15°C to 25°C) [1].

2. Dose Calculation & Dilution

Calculate the required volume of the reconstituted solution (50 mg/mL) based on the patient's Body
Surface Area (BSA) and the prescribed dose [1].

Aseptically withdraw this volume and transfer it to an infusion bag containing 250 mL of 0.9% Sodium
Chloride Injection [1].

The diluted solution in the infusion bag is stable for up to 36 hours at room temperature, which
includes the infusion time [1].

3. Pre-Administration Checks

Visually inspect the final solution in the infusion bag for any particulate matter or cloudiness. Do not
use if these are observed [1].

Prime the intravenous infusion set and attach a 0.22-micron in-line filter [1].

4. Administration

Infuse the total volume intravenously over 30 minutes [1].

Closely monitor the patient for any adverse effects, particularly infusion site reactions. If infusion site
pain or other related symptoms occur, the infusion time may be extended to 45 minutes [1].

Mechanism of Action & Research Context

Belinostat is a histone deacetylase (HDAC) inhibitor. Its anti-cancer effects extend beyond its approved use

for Peripheral T-Cell Lymphoma (PTCL). Research indicates it also targets cancer stem cells (CSCs), which

are often responsible for tumor recurrence and metastasis [2].

A study on MCF-7 breast cancer cells demonstrated that Belinostat treatment significantly reduces the

population of CD44+/CD24- cancer stem cells. The experimental workflow and its effects on key signaling

pathways are illustrated below.
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Experimental Workflow with Belinostat (IC₅₀ = 5µM, 48h)
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Associated Experimental Findings:

CSC Analysis: After treatment, Cancer Stem Cells (CSCs) were isolated using Fluorescence-

Activated Cell Sorting (FACS) based on the CD44+/CD24- surface markers [2].
Gene Expression Analysis: Total cellular RNA was isolated (e.g., using TRIzol reagent), and cDNA

was synthesized. Quantitative Polymer Chain Reaction (qPCR) was performed to analyze expression
changes in genes related to metastasis and stemness [2].

Key Result: Belinostat treatment led to a 66% reduction in the MCF-7 CD44+/CD24- CSC count
and reduced the expression of genes in the Wnt, Notch, and Hedgehog signaling pathways, which

are critical for CSC self-renewal [2].
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Critical Safety & Handling Notes

Hazardous Drug: Belinostat requires special handling and disposal procedures per institutional
guidelines for cytotoxic drugs [1].

Dosage Adjustments: Dosage must be modified for patients with moderate hepatic or renal
impairment, reduced to 500 mg/m². Avoid use in patients with severe impairment [3] [1].

Drug Interactions: Concomitant use with UGT1A1 inhibitors should be avoided. If co-administration
is unavoidable, the Belinostat dose must be reduced [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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